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Compound of Interest

Compound Name: Hexyl propionate

Cat. No.: B1199626 Get Quote

AN-HP-20251218

Introduction
Hexyl propionate (CAS: 2445-76-3) is a carboxylic acid ester characterized by its pleasant

fruity odor, low volatility, and excellent solvency for a wide range of resins.[1][2] These

properties make it a highly effective coalescent and flow control agent in the formulation of

high-performance coatings and lacquers. Its slow evaporation rate is particularly beneficial for

applications requiring a smooth, defect-free finish with high gloss. This document provides

detailed application notes and protocols for incorporating hexyl propionate into coating

formulations to enhance film formation, appearance, and overall performance.

Key Properties and Benefits
Hexyl propionate's unique combination of physical and chemical properties offers several

advantages in coating formulations. It is a colorless liquid with a boiling point of approximately

190°C, making it a slow-evaporating solvent.[1][3] This characteristic is crucial for allowing

sufficient time for the coating to level before drying, thereby minimizing surface defects such as

orange peel and brush marks.

Table 1: Physical and Chemical Properties of Hexyl Propionate
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Property Value Reference

CAS Number 2445-76-3 [1]

Molecular Formula C₉H₁₈O₂ [1][4]

Molecular Weight 158.24 g/mol [5][6]

Appearance Colorless Liquid [1]

Boiling Point 189 - 191 °C [1]

Density ~0.871 g/mL at 25°C

Refractive Index ~1.413 at 20°C

Flash Point 65 °C [5]

Solubility

Soluble in alcohols and

organic solvents; insoluble in

water.

[2][4]

The primary benefits of using hexyl propionate in coatings include:

Improved Flow and Leveling: The slow evaporation rate provides an extended wet edge

time, allowing the coating to flow out and form a uniform, smooth surface.

High Gloss Finish: By eliminating surface defects, hexyl propionate contributes to achieving

a higher gloss and better distinction of image (DOI).

Enhanced Film Coalescence: It is an effective coalescing agent, particularly in latex paints,

promoting the formation of a continuous and durable film.

Reduced Surface Tension: Its properties can help in reducing surface tension, which

improves substrate wetting and adhesion.

Low Odor: Compared to other slow-evaporating solvents, it has a milder, more pleasant

odor, which can be advantageous for certain applications.

Applications
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Due to its beneficial properties, hexyl propionate is used as a solvent in various industrial

applications, including paints and coatings.[1][5] It is particularly well-suited for:

Automotive OEM and Refinish Coatings: Where a high-gloss, "Class A" finish is mandatory.

Industrial Maintenance Coatings: To ensure durable, uniform films that provide excellent

substrate protection.

Wood Lacquers and Varnishes: To achieve a smooth, aesthetically pleasing finish that

highlights the wood grain.

High-Solids and Low-VOC Formulations: Its efficiency allows for its use at lower

concentrations, helping to meet environmental regulations.

Formulation Workflow
The integration of hexyl propionate into a coating formulation follows a standard

manufacturing process. Its addition as a slow-evaporating tail solvent is a critical step for

optimizing the final film properties.
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Caption: Workflow for incorporating Hexyl Propionate into a coating formulation.
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Experimental Protocols: Evaluating Coating
Performance
The following protocols are designed to quantify the performance enhancements provided by

hexyl propionate in a model solvent-borne acrylic lacquer.

Protocol 1: Evaluation of Gloss and Film Appearance
Objective: To measure the specular gloss of a coating formulated with and without hexyl
propionate.

Materials:

Test Coating Formulation (with and without 5% wt. hexyl propionate).

Steel or aluminum test panels (Q-Panels).

Drawdown bar (e.g., 3 mil / 76 µm wet film thickness).

Gloss meter with 20°, 60°, and 85° geometries (compliant with ASTM D523).

Drying oven.

Procedure:

Prepare two batches of the coating: a control and a variable containing 5% hexyl
propionate by weight, adjusting the primary solvent to maintain solids content.

Thoroughly mix each batch to ensure homogeneity.

Place a clean test panel on a flat, stable surface.

Apply the coating to the panel using a drawdown bar to ensure uniform film thickness.

Allow the panels to flash off at ambient temperature (25°C ± 2°C) for 15 minutes.

Cure the panels in an oven according to the resin manufacturer's guidelines (e.g., 30

minutes at 60°C).
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Allow panels to cool to ambient temperature for at least 24 hours.

Calibrate the gloss meter according to the manufacturer's instructions.

Measure the gloss at 20°, 60°, and 85° angles on at least three different areas of each panel.

[7]

Record the average gloss values for each formulation.

Visually inspect the panels for surface defects like orange peel, pinholes, or craters.

Table 2: Illustrative Gloss Measurement Data

Formulation 20° Gloss (GU) 60° Gloss (GU) 85° Gloss (GU)
Visual
Appearance

Control

(Standard

Solvent)

85.2 92.1 98.5
Slight orange

peel

+5% Hexyl

Propionate
91.5 96.8 99.2

Smooth, high

DOI

Protocol 2: Adhesion Testing via Cross-Hatch
Objective: To assess the adhesion of the coating to the substrate using the cross-hatch tape

test method.

Materials:

Cured coated panels from Protocol 1.

Cross-hatch adhesion tester kit (compliant with ASTM D3359), including cutting tool, brush,

and specified pressure-sensitive tape.[7]

Illuminated magnifier.

Procedure:
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Select a cured test panel.

Make a lattice pattern in the coating using the cutting tool, ensuring the cuts penetrate

through to the substrate.[8]

Brush the area lightly to remove any detached flakes or ribbons of coating.

Apply the center of the test tape over the grid and smooth it into place.

After 90 ± 30 seconds, remove the tape by seizing the free end and pulling it off rapidly back

upon itself at as close to a 180° angle as possible.

Examine the grid area with an illuminated magnifier and classify the adhesion result

according to the ASTM D3359 scale (5B = no detachment, 0B = >65% detachment).

Record the classification for both the control and the hexyl propionate formulations.

Coatings with good flow and leveling often exhibit improved adhesion due to better substrate

wetting.

Logical Relationship of Properties
The benefits of hexyl propionate are a direct result of its chemical properties. The following

diagram illustrates the cause-and-effect relationships.
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Caption: Relationship between Hexyl Propionate properties and coating benefits.

Safety and Handling
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Hexyl propionate is a combustible liquid and should be handled in a well-ventilated area,

away from heat, sparks, and open flames.[3] Users should wear appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat. For detailed

safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Disclaimer: This document is intended for informational purposes for qualified professionals.

The protocols and data provided are illustrative. Formulators should conduct their own testing

to determine the suitability of hexyl propionate for their specific applications and compliance

with all relevant regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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